Cas no 2138557-23-8 (3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138557-23-8
• MF: C₁₂H₂₀F₃NO
• MW: 251.288514137268
• CID: 5879298
• PubChem ID: 165490688
• Update Time: 2025-05-20

3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160741
• 2138557-23-8
• 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C12H20F3NO/c1-2-16(8-3-4-8)11-7-9(17)5-6-10(11)12(13,14)15/h8-11,17H,2-7H2,1H3
• InChI Key： HSFOVUUCGXLORF-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(CC)C1CC1)O)(F)F

Computed Properties

• Exact Mass: 251.14969875g/mol
• Monoisotopic Mass: 251.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-23-8)

3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-23-8) is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule, featuring a cyclohexane core substituted with a trifluoromethyl group and an amino side chain, has garnered attention for its synthetic utility and pharmacological promise. The presence of both cyclopropyl and ethyl groups in the side chain introduces steric and electronic variations that can influence its interactions with biological targets, making it a valuable scaffold for drug discovery.

The compound’s structure is characterized by a hydroxyl group at the 1-position of the cyclohexane ring, which can participate in hydrogen bonding interactions. This feature is particularly relevant in the design of molecules targeting receptors or enzymes that rely on hydrogen bonding for specificity. The trifluoromethyl group, a common pharmacophore in medicinal chemistry, enhances lipophilicity and metabolic stability while also influencing electronic properties, which can modulate binding affinities.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Studies using molecular docking simulations have shown that 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of steric hindrance from the cyclopropyl group and electronic effects from the trifluoromethyl group may provide a balance between binding affinity and selectivity.

In vitro studies have begun to explore the potential of this compound as a lead for developing novel therapeutics. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The hydroxyl group’s ability to form hydrogen bonds could be exploited to enhance binding to protein targets, while the overall lipophilicity imparted by the trifluoromethyl group aids in membrane permeability, which is crucial for oral bioavailability.

The synthesis of 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to achieve high yields and purity. Recent reports highlight the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, to streamline the construction of key functional groups. These advances not only improve efficiency but also reduce the environmental impact of synthesis.

One particularly notable aspect of this compound is its potential role as a building block for more complex molecules. Medicinal chemists often use structurally diverse scaffolds like this one to generate libraries of compounds for high-throughput screening. The versatility of the cyclohexan-1-ol core allows for modifications at multiple positions, enabling rapid exploration of chemical space. Such libraries are essential in modern drug discovery pipelines, where identifying novel leads requires extensive structural exploration.

The impact of fluorine substitution on biological activity cannot be overstated. The electron-withdrawing nature of fluorine atoms can significantly alter the electronic properties of molecules, leading to enhanced binding affinities or altered metabolic profiles. In the case of 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol, the trifluoromethyl group is strategically positioned to influence both local electronic effects and hydrophobic interactions with biological targets.

As research continues, new methodologies for studying this compound are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its three-dimensional structure and dynamics. These structural data are critical for understanding how it interacts with biological systems at an atomic level, guiding further optimization efforts.

The potential applications of 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals or materials science, where similar scaffolds have shown promise. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailored applications.

In conclusion, 3-[Cyclopropyl(ethyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-23-8) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its potential as a lead compound or building block underscores the importance of continued research in synthetic chemistry and pharmacology. As our understanding of molecular interactions deepens, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs.